BENGHE Validation & Comparative

Check Availability & Pricing

benchmarking gallium arsenide solar cell
efficiency against other materials

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Gallium arsenide

Cat. No.: B074776

A Comparative Analysis of Gallium Arsenide
Solar Cell Efficiency

Gallium Arsenide (GaAs) solar cells have long been a benchmark in photovoltaic technology,
particularly for applications demanding high performance and robustness, such as in
aerospace.[1] This guide provides a comparative analysis of GaAs solar cell efficiency against
other prominent photovoltaic materials, including silicon, perovskites, and multi-junction cells.
The comparison is based on key performance metrics obtained under standardized
experimental conditions.

Quantitative Performance Metrics

The performance of different solar cell materials is benchmarked using several key parameters.
The National Renewable Energy Laboratory (NREL) maintains a comprehensive chart of the
highest confirmed conversion efficiencies for various photovoltaic technologies.[2][3] The
following table summarizes the record efficiencies and other critical performance metrics for
Gallium Arsenide and competing solar cell technologies.
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Record Power o
Short-Circuit

Solar Cell Conversion Open-Circuit .
. o Current Fill Factor (FF)
Material Efficiency Voltage (VOC) .
Density (JSC)
(PCE)

Gallium Arsenide
(GaAs) - Single 29.1%[4] ~1.12V ~29.7 mA/cm? >85%
Junction
Silicon (Si) -

_ 27.1%][5] ~0.74 V ~42.7 mA/cm? ~83%
Monocrystalline
Perovskite 26.1% ~1.18 V ~25.6 mA/cm? >84%
Multi-Junction 47.6% (under ) ]

. Varies with
(-V, Four- concentration)[6] >3.0V ] >85%
_ concentration

Junction) [7]

Perovskite/Silico
33.9%[7] ~2.0 V[8] ~19.8 mA/cm? >84%
n Tandem

Note: VOC, JSC, and FF values are representative figures for high-efficiency cells and can vary
between specific devices and measurement conditions.

Experimental Protocols: Measuring Solar Cell
Efficiency

To ensure a fair and direct comparison between different photovoltaic devices, their
performance is measured under a globally recognized set of conditions known as Standard
Test Conditions (STC).[9][10] These conditions are designed to simulate an ideal solar
environment and are used by testing laboratories and manufacturers worldwide.[11][12]

The Standard Test Conditions (STC) are defined as follows:

« Irradiance: 1000 W/mz2. This level of light intensity is equivalent to the sun's power on a clear
day at noon.[10][12]
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o Cell Temperature: 25°C (77°F). The temperature of the solar cell itself is maintained at this
level, as temperature significantly affects performance.[10][11]

e Air Mass Spectrum: AM1.5. This specifies the spectral distribution of the light, which
simulates the sunlight's path through the Earth's atmosphere to a surface tilted at 37°.[9][10]

Measurement Procedure:

o Setup: The solar cell is placed in a testing apparatus, often a solar simulator, which provides
a controlled light source that mimics the AM1.5 spectrum at an irradiance of 1000 W/m?2.[13]
[14]

o Temperature Control: The cell's temperature is actively maintained at 25°C using a
temperature-controlled chamber or a heat sink.[13]

e |-V Curve Measurement: A variable load is connected to the solar cell, and the current (I) and
voltage (V) are measured across a range of load resistances. This data is used to plot the
characteristic I-V curve of the device.[15]

o Parameter Extraction: From the I-V curve, the key performance metrics are determined:
o Open-Circuit Voltage (VOC): The maximum voltage when no current is flowing.[16][17]
o Short-Circuit Current (ISC): The maximum current when the voltage is zero.[16][17]

o Maximum Power Point (Pmax): The point on the I-V curve where the product of voltage
and current is at its maximum.[14]

» Efficiency Calculation: The power conversion efficiency (n) is calculated as the ratio of the
maximum power output (Pmax) to the total incident light power (Pin), which is the irradiance
(1000 W/m?2) multiplied by the cell's surface area (A).[18]

n (%) = (Pmax/ Pin) * 100 = (VOC * ISC * FF) / (Irradiance * Area) * 100

Benchmarking Workflow Visualization

The following diagram illustrates the logical workflow for benchmarking the efficiency of
different solar cell materials. It outlines the process from material selection to the final
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comparative analysis of performance metrics under standardized conditions.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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